N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H22N4O4/c1-22-18(24)5-4-17(21-22)23-8-6-13(7-9-23)19(25)20-14-2-3-15-16(12-14)27-11-10-26-15/h2-5,12-13H,6-11H2,1H3,(H,20,25)
• InChI Key: UYDVWTMGQNCWLM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N4O4 and its molecular weight is 370.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A variety of novel heterocyclic compounds, including those derived from visnagenone and khellinone, have been synthesized to explore their potential as anti-inflammatory and analgesic agents. These compounds, characterized by complex structures such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrate significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, with some exhibiting high inhibitory activity on COX-2 selectivity and comparable or superior efficacy to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Activities

A variety of compounds, including N-substituted benzyl/phenyl derivatives, have been synthesized and assessed for their antioxidant activities. These compounds show moderate to significant radical scavenging activity, indicating potential utility as templates for developing biologically active compounds (Ahmad et al., 2012). Additionally, compounds incorporating the piperidine moiety have been explored for their interaction with the CB1 cannabinoid receptor, offering insights into the molecular basis of antagonist activity and suggesting potential therapeutic applications (Shim et al., 2002).

Antimicrobial and Antifungal Activities

New series of compounds, including 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, have been synthesized and shown to possess significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Suresh, Lavanya, & Rao, 2016). Additionally, novel 1,4-disubstituted 1,2,3-triazole derivatives have been synthesized and evaluated for their antimicrobial activities, with many compounds displaying moderate to good activities against tested bacterial and fungal strains, underscoring the versatility of these molecular frameworks in developing new antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).